Cas no 515-06-0 (b,b-Carotene, 5,8-epoxy-5,8-dihydro-)

515-06-0 structure
Product name:b,b-Carotene, 5,8-epoxy-5,8-dihydro-
b,b-Carotene, 5,8-epoxy-5,8-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- b,b-Carotene, 5,8-epoxy-5,8-dihydro-
- Neo-Mutatochrome-B
- beta-Carotene 5,8-epoxide
- SCHEMBL39732
- 5,8-Epoxy-5,8-dihydro-b,b-carotene
- C08605
- 4,4,7a-trimethyl-2-[(2E,4E,6E,8E,10E,12E,14E,16E)-6,11,15-trimethyl-17-(2,6,6-trimethylcyclohexen-1-yl)heptadeca-2,4,6,8,10,12,14,16-octaen-2-yl]-2,5,6,7-tetrahydro-1-benzofuran
- LMPR01070277
- 515-06-0
- MUTATOCHROME, ALL-TRANS-
- Q15425813
- 5,8-Monoepoxy-beta-carotene
- Mutatochrome
- Flavacin?
- 5,8-EPOXY-5,8-DIHYDRO-.BETA.,.BETA.-CAROTENE
- .BETA.,.BETA.-CAROTENE, 5,8-EPOXY-5,8-DIHYDRO-
- Citroxanthin
- CHEBI:7037
-
- Inchi: InChI=1S/C40H56O/c1-30(19-13-20-32(3)24-25-35-33(4)23-15-26-38(35,6)7)17-11-12-18-31(2)21-14-22-34(5)36-29-37-39(8,9)27-16-28-40(37,10)41-36/h11-14,17-22,24-25,29,36H,15-16,23,26-28H2,1-10H3/b12-11+,19-13+,21-14+,25-24+,30-17+,31-18+,32-20+,34-22+
- InChI Key: GFPJSSAOISEBQL-FZKBJVJCSA-N
- SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C2C=C3C(CCCC3(O2)C)(C)C)C)C
Computed Properties
- Exact Mass: 552.433116406g/mol
- Monoisotopic Mass: 552.433116406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 41
- Rotatable Bond Count: 9
- Complexity: 1260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 8
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
- XLogP3: 12.5
b,b-Carotene, 5,8-epoxy-5,8-dihydro- Related Literature
-
Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
-
Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
-
Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
-
Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
-
Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
515-06-0 (b,b-Carotene, 5,8-epoxy-5,8-dihydro-) Related Products
- 26464-05-1(2-Bromo-3-methylbutyrylbromide)
- 26406-97-3(4-Amino-3-chloro-hydratropic Acid Ethyl Ester)
- 1335225-09-6((2E)-3-(5-methylpyridin-2-yl)prop-2-enoic acid)
- 2228509-21-3({1-(2-fluoropyridin-3-yl)methylcyclopropyl}methanamine)
- 69810-77-1(1-(3-methylphenyl)ethane-1,2-diamine)
- 845799-66-8(1-3-(propan-2-yloxy)propyl-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxalin-2-amine)
- 2228597-56-4(3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-ol)
- 1428364-32-2(N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide)
- 2171920-32-2(3-cyclopentyl-N-cyclopropyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)
- 2386498-20-8(3,4-Difluoro-5-formylbenzoic acid)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

pengshengyue
Gold Member
CN Supplier
Bulk
